Cas no 762266-07-9 (4-(bis(4-fluorophenyl)(hydroxy)methyl)-3-(hydroxymethyl)benzonitrile)
762266-07-9 structure
Product Name:4-(bis(4-fluorophenyl)(hydroxy)methyl)-3-(hydroxymethyl)benzonitrile
CAS No:762266-07-9
MF:C21H15F2NO2
MW:351.3461124897
CID:2361295
PubChem ID:69207115
Update Time:2025-04-21
4-(bis(4-fluorophenyl)(hydroxy)methyl)-3-(hydroxymethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
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- 4-(bis(4-fluorophenyl)(hydroxy)methyl)-3-(hydroxymethyl)benzonitrile
- SCHEMBL4829550
- G15782
- 762266-07-9
- BNUIKEORRSAIAY-UHFFFAOYSA-N
- 3-hydroxymethyl-4-[bis(4-fluorophenyl)hydroxymethyl]benzonitrile
-
- Inchi: 1S/C21H15F2NO2/c22-18-6-2-16(3-7-18)21(26,17-4-8-19(23)9-5-17)20-10-1-14(12-24)11-15(20)13-25/h1-11,25-26H,13H2
- InChI Key: BNUIKEORRSAIAY-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)(C1C=CC(C#N)=CC=1CO)O
Computed Properties
- Exact Mass: 351.10708505Da
- Monoisotopic Mass: 351.10708505Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 64.3Ų
4-(bis(4-fluorophenyl)(hydroxy)methyl)-3-(hydroxymethyl)benzonitrile Related Literature
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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